methyl 2-[(1R,5R,6R,13S,14S,16S)-14-acetyloxy-6-(furan-3-yl)-1,5,15,15-tetramethyl-8,17-dioxo-7-oxatetracyclo[11.3.1.02,11.05,10]heptadec-10-en-16-yl]acetate

• Molecular Formula: C29H36O8
• Molecular Weight: 512.6 g/mol
• IUPAC Name: methyl 2-[(1R,5R,6R,13S,14S,16S)-14-acetyloxy-6-(furan-3-yl)-1,5,15,15-tetramethyl-8,17-dioxo-7-oxatetracyclo[11.3.1.02,11.05,10]heptadec-10-en-16-yl]acetate
• InChI: InChI=1S/C29H36O8/c1-15(30)36-26-18-11-17-19(29(5,24(18)33)21(27(26,2)3)13-22(31)34-6)7-9-28(4)20(17)12-23(32)37-25(28)16-8-10-35-14-16/h8,10,14,18-19,21,25-26H,7,9,11-13H2,1-6H3/t18-,19?,21+,25+,26+,28-,29-/m1/s1
• InChI Key: YOTCKRFNSMJTGD-PSWUJVJRSA-N
• Isomeric SMILES: CC(=O)O[C@H]1[C@@H]2CC3=C4CC(=O)O[C@H]([C@@]4(CCC3[C@@](C2=O)([C@H](C1(C)C)CC(=O)OC)C)C)C5=COC=C5
• SMILES: CC(=O)OC1C2CC3=C4CC(=O)OC(C4(CCC3C(C2=O)(C(C1(C)C)CC(=O)OC)C)C)C5=COC=C5
• synonyms: fissinolide

Description

LSM-4386 is a limonoid.

Scientific Research Applications

Synthesis and Derivative Formation

• Stereoselective Synthesis : The compound has been used in stereoselective synthesis, which is crucial for creating specific configurations of molecules. This includes the synthesis of 8-oxabicyclo[3.2.1]octane derivatives and their transformation into various complex structures for further research in organic chemistry (Gerber & Vogel, 2001).

• Formation of Novel Carbasugar Derivatives : Enzymatic methods have been employed to create carbasugar derivatives from this compound. This approach illustrates the compound’s utility in synthesizing bioactive molecules (Gümüş & Tanyeli, 2010).

• Catalytic Hydrogenation Studies : The compound is involved in studies of catalytic hydrogenation, which can lead to various transformation products, highlighting its versatility in chemical synthesis (Sukhorukov et al., 2008).

• Exploratory Chemistry in Mono-adducts : The compound aids in the exploration of chemical reactions, such as the Diels-Alder reactivity, providing insights into complex organic synthesis pathways (Ancerewicz, Vogel, & Schenk, 1996).

Biological Activity and Biosynthesis

• Cytotoxicity Studies : Certain derivatives of this compound have shown evidence of cancer-cell-growth inhibition, emphasizing its potential in medicinal chemistry (Meilert, Pettit, & Vogel, 2004).

• Biosynthesis Research : Studies involving isotopically labeled precursors have explored the biosynthetic pathways of related compounds, contributing to our understanding of natural product synthesis (Li et al., 2007).

• Biological Activity Evaluation : The compound's derivatives have been assessed for cytotoxicity against cancer cell lines and bacteria, demonstrating its relevance in the development of potential therapeutic agents (Phutdhawong et al., 2019).